Bismuth

• IUPAC Name: bismuth
• InChI: InChI=1S/Bi
• InChI Key: JCXGWMGPZLAOME-UHFFFAOYSA-N
• Canonical SMILES: [Bi]
• Molecular Formula: Bi
• DSSTOX Substance ID: DTXSID3052484
• Molecular Weight: 208.98040 g/mol
• Physical Description: Dry Powder; Dry Powder, Pellets or Large Crystals, Other Solid; Other Solid, Gray-white, soft and brittle metal; [Merck Index, 1257]
• Boiling Point: 1564 DEG +/-5 °C, 760 MM HG
• Solubility: For more Solubility (Complete) data for BISMUTH, ELEMENTAL (7 total), please visit the HSDB record page., INSOL IN COLD OR HOT WATER; SOL IN NITRIC ACID, AQUA REGIA, HOT SULFURIC ACID, SOL IN CONCENTRATED HYDROCHLORIC ACID
• Density: 9.78 @ 20 °C/4 °C
• Vapor Pressure: 78 mm Hg at 1266 °C; 7.8 mm at 1053 °C; 0.78 mm Hg at 893 °C
• Impurities: IMPURITIES: LEAD, IRON, COPPER, ARSENIC, ANTIMONY, SELENIUM
• Color/Form: Gray white soft metal, HEXAGONAL SILVER-WHITE CRYSTALS, GRAYISH WHITE WITH REDDISH TINGE AND BRIGHT METALLIC LUSTER, PINKISH-SILVER, HARD, BRITTLE METAL
• CAS No.: 7440-69-9
• Melting Point: 271 °C

Description

Bismuth is a chemical element with the symbol Bi and atomic number 83. It is a post-transition metal and one of the pnictogens, with chemical properties resembling its lighter group 15 siblings arsenic and antimony . This compound is the most metallic and the least abundant of the elements in the nitrogen group. It is hard, brittle, lustrous, and coarsely crystalline, with a gray-white color and a reddish tinge . This compound is known for its low toxicity compared to other heavy metals, making it useful in various applications .

Preparation Methods

Bismuth can be prepared through several synthetic routes and industrial production methods. One common method involves the reduction of this compound oxide (Bi2O3) with carbon at high temperatures. Another method is the electrolysis of this compound sulfide (Bi2S3) in an aqueous solution. Industrially, this compound is often obtained as a byproduct of lead, copper, tin, and silver refining processes .

Chemical Reactions Analysis

Reactions with Acids

Bismuth reacts selectively with concentrated acids under specific conditions:

Acid	Reaction	Conditions	Products
Sulfuric (H₂SO₄)	$2\text{Bi}+6\text{H}_2\text{SO}_4\rightarrow \text{Bi}_2(\text{SO}_4)_3+3\text{SO}_2+6\text{H}_2\text{O}$	Concentrated, heat	This compound(III) sulfate, SO₂
Nitric (HNO₃)	$\text{Bi}+6\text{HNO}_3\rightarrow \text{Bi}(\text{NO}_3)_3+3\text{NO}_2+3\text{H}_2\text{O}$	Concentrated	This compound(III) nitrate, NO₂
Hydrochloric (HCl)	$4\text{Bi}+3\text{O}_2+12\text{HCl}\rightarrow 4\text{BiCl}_3+6\text{H}_2\text{O}$	With O₂ present	This compound(III) chloride

Dissolution in nitric acid produces nitrogen oxides, while hydrochloric acid requires oxygen for effective reaction .

Reactivity with Halogens

This compound forms trihalides with halogens, with fluorine enabling additional oxidation states:

Halogen	Reaction	Product	Notes
Fluorine	$2\text{Bi}+5\text{F}_2\rightarrow 2\text{BiF}_5$	This compound(V) fluoride	Requires controlled conditions
Chlorine	$2\text{Bi}+3\text{Cl}_2\rightarrow 2\text{BiCl}_3$	This compound(III) chloride	Yellow crystalline solid
Iodine	$\text{Bi}^{3+}+3\text{I}^-\rightarrow \text{BiI}_3$	This compound(III) iodide	Black precipitate, hydrolyzes

Fluorination uniquely yields pentavalent this compound, while iodine reactions are pH-sensitive .

Oxidation in Air and Water

• Air : At red heat, this compound oxidizes to Bi₂O₃:
  $4\text{Bi}+3\text{O}_2\rightarrow 2\text{Bi}_2\text{O}_3$ (bluish-white flame) .

• Water : Steam at high temperatures induces oxidation:
  $2\text{Bi}+3\text{H}_2\text{O}\rightarrow \text{Bi}_2\text{O}_3+3\text{H}_2$ .

Reactions with Bases and Sulfides

• Bases : Strong alkalis precipitate Bi(OH)₃:
  $\text{Bi}^{3+}+3\text{OH}^-\rightarrow \text{Bi}(\text{OH})_3\downarrow$ .

• Sulfides : H₂S precipitates Bi₂S₃ in acidic media:
  $2\text{Bi}^{3+}+3\text{H}_2\text{S}\rightarrow \text{Bi}_2\text{S}_3+6\text{H}^+$ .

Radical Catalysis

This compound complexes exhibit transition-metal-like radical oxidative-addition reactivity, enabling cross-coupling reactions for C–N bond formation. This mechanism involves single-electron transfers, expanding this compound’s role in organic synthesis .

Aromatic this compound Rings

The 2025 synthesis of a five-atom this compound ring (Bi₅⁻) stabilized in a metal complex demonstrates novel aromaticity. This structure mimics cyclopentadienyl ligands but with enhanced electronic tunability, promising applications in catalysis and materials science .

Quantitative Analysis Methods

• Detection : EPA Method 3050/6000 Series (ICP) detects this compound at 0.04 mg/L in water and 3.00 mg/kg in soil .

• Hydrolysis : Dilution of Bi³⁺ solutions forms oxo-salts like Bi₆O₄(OH)₄₆ .

This compound’s reactivity bridges classical inorganic chemistry and modern catalytic applications. Recent discoveries in radical mechanisms and aromatic systems position it as a sustainable alternative to transition metals in synthetic chemistry, with ongoing research uncovering novel electronic and catalytic properties.

Scientific Research Applications

Biomedical Applications

Bismuth-based compounds are widely recognized for their medicinal properties, particularly in treating gastrointestinal disorders. Notable applications include:

• Antimicrobial Treatments : this compound is effective against Helicobacter pylori, a bacterium linked to gastric ulcers and cancer. Compounds like this compound subsalicylate are commonly used in over-the-counter medications such as Pepto-Bismol .
• Cancer Therapy : Recent studies highlight the potential of this compound nanoparticles (BiNPs) in cancer treatment through mechanisms like photothermal therapy and drug delivery. These nanoparticles exhibit high stability, biocompatibility, and the ability to enhance the efficacy of conventional therapies .
• Antibacterial Properties : this compound compounds have demonstrated effectiveness against multidrug-resistant infections, showcasing their potential as antibiotic adjuvants . Research indicates that this compound can enhance the activity of existing antibiotics against resistant strains .

Table 1: Biomedical Applications of this compound Compounds

Application	Compound/Method	Description
Gastrointestinal Disorders	This compound subsalicylate	Treats ulcers and dyspepsia
Cancer Treatment	This compound nanoparticles	Enhances drug delivery and photothermal therapy
Antimicrobial Activity	Various this compound compounds	Effective against H. pylori and resistant infections

Material Science

This compound's unique physical properties make it valuable in various industrial applications:

• Alloys : this compound is used to create low-melting alloys that are crucial in safety devices like fire detectors due to their ability to melt at specific temperatures .
• Lead Substitute : With growing concerns over lead toxicity, this compound serves as a non-toxic alternative in applications such as ammunition and ballast for ships .
• Thermoelectric Devices : this compound telluride (Bi₂Te₃) is a key material in thermoelectric devices for refrigeration and energy conversion due to its favorable thermoelectric properties .

Table 2: Industrial Applications of this compound

Application	Compound/Method	Description
Low-Melting Alloys	This compound-based alloys	Used in safety devices like fire detectors
Lead Replacement	This compound alloys	Non-toxic substitute for lead in various applications
Thermoelectric Devices	This compound telluride	Utilized for refrigeration and energy conversion

Electronics and Topological Materials

Recent research has unveiled this compound's role in electronics, particularly in topological materials:

• Topological Insulators : this compound exhibits unique electronic properties that make it suitable for topological insulator applications. These materials have potential uses in quantum computing and advanced electronic devices due to their robustness against defects .
• Photovoltaics : this compound-based hybrid perovskites have shown promise in solar cell applications, achieving efficiencies comparable to traditional silicon cells. This development highlights this compound's versatility in sustainable energy solutions .

Table 3: Electronic Applications of this compound

Application	Compound/Method	Description
Topological Insulators	Pure this compound	Potential use in quantum computing
Solar Cells	This compound-based perovskites	High efficiency in energy conversion

Challenges and Future Directions

Despite its promising applications, several challenges remain regarding the use of this compound:

• Bioavailability : Many this compound compounds exhibit low bioavailability, which limits their therapeutic efficacy. Ongoing research aims to enhance their pharmacokinetic profiles through novel formulations .
• Environmental Concerns : While this compound is less toxic than lead, its environmental impact during mining and processing needs further assessment to ensure sustainable practices.

Mechanism of Action

The mechanism of action of bismuth compounds varies depending on their application. For example, this compound subsalicylate works by hydrolyzing in the stomach to form this compound oxychloride and salicylic acid, which have antibacterial and anti-inflammatory properties . This compound compounds can also inhibit bacterial enzymes, disrupt cell membranes, and interfere with protein synthesis .

Comparison with Similar Compounds

Bismuth is chemically similar to arsenic and antimony but is less toxic and more stable. Unlike arsenic and antimony, this compound does not form a stable hydride. This compound compounds, such as this compound(III) oxide and this compound(III) chloride, are less reactive than their arsenic and antimony counterparts . This makes this compound a safer alternative for various applications, particularly in medicine and industry .

Similar Compounds

Arsenic (As): Similar chemical properties but highly toxic.

Antimony (Sb): Similar chemical properties but more reactive.

Lead (Pb): Similar applications in alloys but more toxic.

This compound’s unique combination of low toxicity, stability, and useful chemical properties makes it a valuable element in various scientific and industrial applications.

Biological Activity

Bismuth, a post-transition metal, has garnered significant attention in the biomedical field due to its unique properties and biological activities. This article explores the diverse biological activities of this compound compounds, focusing on their antimicrobial effects, mechanisms of action, and potential therapeutic applications.

Overview of this compound Compounds

This compound compounds, particularly this compound subsalicylate and this compound citrate, are widely used in treating gastrointestinal disorders, including dyspepsia and infections caused by Helicobacter pylori (H. pylori). Their low toxicity and ability to form stable complexes make them suitable for various medicinal applications. Recent studies have also highlighted their potential in treating multidrug-resistant infections and cancer.

Antimicrobial Activity

This compound exhibits potent antimicrobial properties against a range of pathogens. The following table summarizes the minimum inhibitory concentrations (MICs) of various this compound compounds tested against different bacterial strains:

Compound	MIC (μg/ml)	Bacterial Strain
Compound 1	1.0	C. difficile
Compound 2	2.5	E. coli
Compound 3	0.05	S. aureus
Compound 4	0.5	H. pylori
Compound 5	2.5	K. pneumoniae

These results indicate that certain this compound compounds possess significant antibacterial activity, with MIC values comparable to conventional antibiotics .

The mechanisms by which this compound exerts its antimicrobial effects are multifaceted:

• Inhibition of Enzymatic Activity : this compound can inhibit key enzymes involved in bacterial metabolism, such as urease and ATP synthase, disrupting energy production and metabolic processes .
• Disruption of Bacterial Cell Structure : this compound compounds can induce morphological changes in bacteria, leading to cell lysis and death .
• Multi-target Interactions : Recent bioinformatics studies have identified multiple molecular targets for this compound in pathogens like H. pylori, including oxidative stress response proteins and adhesion factors . For example, this compound disrupts the oxidative defense systems of H. pylori, inhibiting its growth and virulence .
• Formation of Membrane Vesicles : this compound exposure leads to the formation of membrane vesicles enriched with this compound-binding proteins, facilitating the expulsion of toxic compounds from bacterial cells .

Case Study 1: Treatment of H. pylori Infections

A study conducted by Yao et al. utilized proteomic and metabolomic analyses to investigate the effects of this compound on six clinical strains of H. pylori. The findings revealed that this compound significantly inhibited bacterial growth by downregulating virulence factors such as CagA and VacA while disrupting flagella assembly essential for colonization .

Case Study 2: Synthetic this compound Compounds Against C. difficile

In a systematic study involving 14 synthetic this compound compounds, researchers assessed their biological activity against C. difficile. The results demonstrated that these compounds not only inhibited bacterial growth but also exhibited urease inhibitory activity, suggesting their potential as therapeutic agents against gastrointestinal infections .

Q & A

Basic Research Questions

Q. How can bismuth ions (Bi³⁺) be accurately quantified in pharmaceutical samples?

Methodological Answer: A potentiometric approach using this compound ion-selective electrodes (ISEs) is effective. Synthesize nano-Bi₂S₃ particles via phase transfer methods to create the electrode’s active layer. Calibrate the electrode using standard Bi³⁺ solutions (e.g., 10⁻¹–10⁻⁶ M) and validate with atomic absorption spectrometry (AAS). This method achieves a linear response range of 1.0×10⁻⁵–1.0×10⁻¹ M Bi³⁺, with a detection limit of 5.0×10⁻⁶ M .

Q. What experimental parameters are critical for synthesizing stable this compound sulfide nanoparticles?

Methodological Answer: Key parameters include:

• pH : Maintain alkaline conditions (pH 8–10) to stabilize Bi₂S₃ colloids.
• Temperature : Optimal synthesis occurs at 60–80°C to prevent aggregation.
• Precursor ratio : Use a Bi:S molar ratio of 1:3 to ensure stoichiometric control. Characterize particles using TEM for morphology (e.g., rod-like structures) and UV-Vis spectroscopy for bandgap analysis (~1.3 eV) .

Q. How do ambient-pressure structural properties of this compound influence its electronic behavior?

Methodological Answer: this compound’s rhombohedral A7 structure at ambient pressure exhibits anisotropic electrical conductivity due to its highly directional sp³ hybrid orbitals. Use X-ray diffraction (XRD) to confirm lattice parameters (e.g., a = 4.55 Å, α = 57.23°) and density functional theory (DFT) with local spin density (LSD) approximations to model electronic band structures .

Advanced Research Questions

Q. What computational methods predict this compound’s elastic properties under high pressure?

Methodological Answer:

• Density Functional Theory (DFT) with generalized gradient approximation (GGA) calculates bulk modulus (e.g., 38–42 GPa at 30 GPa) and shear modulus. Use plane-wave basis sets and ultrasoft pseudopotentials (e.g., Vanderbilt-type) for efficiency .
• Projector Augmented Wave (PAW) methods improve accuracy for high-pressure phases (e.g., body-centered cubic (bcc) Bi above 7.7 GPa). Validate with experimental XRD data under nonhydrostatic compression .

Q. How can biosorption of Bi³⁺ be optimized using microbial biomass?

Methodological Answer: Apply Box-Behnken Design (BBD) to optimize:

• pH : 8.0 (maximizes biosorbent surface charge).
• Temperature : 30°C (avoids thermal denaturation of Streptomyces rimosus biomass).
• Initial Bi³⁺ concentration : 30 mg/L (equilibrium capacity: 38.93 mg/g). Model kinetics with a pseudo-second-order equation (R² > 0.99) and isotherms with the Langmuir model. Confirm binding mechanisms via FT-IR (e.g., carboxyl and amine group interactions) .

Q. What analytical challenges arise in studying this compound’s phase transitions above 7.7 GPa?

Methodological Answer:

• Nonhydrostatic stress effects : Use diamond anvil cells (DACs) with helium pressure media to minimize shear stress.
• Diffraction limitations : Employ synchrotron XRD to resolve bcc-Bi lattice parameters (e.g., a = 3.35 Å at 100 GPa).
• Electronic structure shifts : Combine DFT-GGA with GW approximations to model pressure-induced bandgap closure .

Q. How do arsenic, antimony, and this compound behave during copper concentrate roasting?

Methodological Answer:

• Oxidative roasting : At 600–800°C, Bi forms volatile Bi₂O₃ (sublimes above 800°C), while As/Sb oxidize to As₂O₃/Sb₂O₃.
• Reductive roasting : Use CO/CH₄ to reduce Bi to metallic form (recovery >90%). Analyze residues using ICP-MS and phase composition via XRD/QEMSCAN .

Synthesis routes and methods

Procedure details

A first process consists in reacting γ-resorcylic acid with a bismuth compound; the said acid is dispersed in water and the temperature of the mixture is raised to a temperature of between approximately 40° C. and approximately 60° C., preferably approximately 50° C., and then the bismuth compound is added and the temperature is raised, with stirring, to a temperature of between approximately 70° C. and approximately 90° C., preferably approximately 80° C., allowing the reaction to continue, advantageously for between 2 and 15 hours, preferably approximately 5 hours. The suspension is filtered off, washed and dried; the product obtained corresponds to a γ-resorcylate containing one atom of bismuth per molecule of acid.